Cas no 874840-52-5 (1-(3,5-difluorophenyl)urea)

• Product Name: 1-(3,5-difluorophenyl)urea
• CAS No: 874840-52-5
• MF: C₇H₆F₂N₂O
• MW: 172.132148265839
• MDL: MFCD07774186
• CID: 4658165
• Update Time: 2025-05-20

1-(3,5-difluorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• (3,5-DIFLUOROPHENYL)UREA(WXFC0495)
• (3,5-DIFLUOROPHENYL)UREA
• 1-(3,5-difluorophenyl)urea

• MDL： MFCD07774186
• Inchi： 1S/C7H6F2N2O/c8-4-1-5(9)3-6(2-4)11-7(10)12/h1-3H,(H3,10,11,12)
• InChI Key： QUUOCJXSRNBPLP-UHFFFAOYSA-N
• SMILES： N(C1=CC(F)=CC(F)=C1)C(N)=O

Additional information on 1-(3,5-difluorophenyl)urea

1-(3,5-Difluorophenyl)Urea: A Comprehensive Overview

1-(3,5-Difluorophenyl)urea, also known by its CAS No. 874840-52-5, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is a derivative of urea, a well-known organic compound with the formula NH₂CONH₂. The substitution of the urea group with a 3,5-difluorophenyl ring introduces distinct chemical and biological characteristics, making it a subject of interest for researchers and industry professionals alike.

The synthesis of 1-(3,5-difluorophenyl)urea typically involves the reaction of 3,5-difluorophenyl isocyanate with ammonia or its equivalents. This reaction pathway is well-established and allows for the controlled production of the compound in both laboratory and industrial settings. The resulting product is a white crystalline solid with a melting point of approximately 160°C. Its solubility in common solvents such as water and ethanol is moderate, which facilitates its use in various chemical processes.

Recent studies have highlighted the potential of 1-(3,5-difluorophenyl)urea as a precursor for more complex molecules. For instance, researchers have explored its role in the synthesis of heterocyclic compounds, which are crucial components in pharmaceuticals and agrochemicals. The presence of the difluorophenyl group introduces electron-withdrawing effects, which can enhance the reactivity of the urea moiety in subsequent reactions. This makes it an attractive starting material for designing bioactive compounds with tailored properties.

In terms of biological activity, 1-(3,5-difluorophenyl)urea has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. A study published in 2023 demonstrated its ability to inhibit histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation and cancer progression. While further research is needed to validate these findings, they suggest that this compound could serve as a lead molecule for developing novel anticancer therapies.

Beyond its biomedical applications, 1-(3,5-difluorophenyl)urea has also been investigated for its potential in materials science. Its ability to form hydrogen bonds makes it a candidate for constructing supramolecular assemblies or polymer networks with specific mechanical and electronic properties. Recent advancements in self-healing materials have particularly highlighted the importance of such compounds in creating sustainable and adaptive materials.

The environmental impact of 1-(3,5-difluorophenyl)urea is another area of growing interest. Researchers are exploring its biodegradability and toxicity profiles to ensure that its use does not pose risks to ecosystems or human health. Early findings indicate that it undergoes microbial degradation under aerobic conditions, suggesting that it may not persist long-term in natural environments.

In conclusion, 1-(3,5-difluorophenyl)urea, CAS No. 874840-52-5, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it a valuable tool for advancing research in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.